4,4-dimethyl-N-(thiophen-2-ylmethyl)cyclohexan-1-amine

• Molecular Formula: C13H21NS
• Molecular Weight: 223.38 g/mol
• SMILES: CC1(CCC(CC1)NCC2=CC=CS2)C
• InChI: InChI=1S/C13H21NS/c1-13(2)7-5-11(6-8-13)14-10-12-4-3-9-15-12/h3-4,9,11,14H,5-8,10H2,1-2H3
• InChIKey: HMUNFRHZESEKRX-UHFFFAOYSA-N

4,4-Dimethyl-N-(thiophen-2-ylmethyl)cyclohexan-1-amine (CAS 1343445-04-4): Key Structural and Procurement Identifiers

4,4-Dimethyl-N-(thiophen-2-ylmethyl)cyclohexan-1-amine (CAS 1343445-04-4) is a secondary amine with the molecular formula C13H21NS and a molecular weight of 223.38 g/mol . It belongs to a class of thiophene-substituted cycloamines that have demonstrated utility as fungicides in agricultural research [1]. The compound features a cyclohexane ring substituted with geminal dimethyl groups at the 4-position and an N-(thiophen-2-ylmethyl) moiety, a combination that confers distinct conformational and electronic properties relative to its non-dimethylated or non-thiophene-containing analogs.

✓

Conformationally locked cyclohexylamine core with fixed thiophene-amine geometry

✓

Reported utility in agricultural fungicide screening and σ receptor ligand design

• [1] Lai, J. H., & Davis, R. A. (1994). U.S. Patent No. 5,384,315. Thiophene substituted cycloamines, compositions and use. Washington, DC: U.S. Patent and Trademark Office. View Source

Why 4,4-Dimethyl-N-(thiophen-2-ylmethyl)cyclohexan-1-amine Cannot Be Casually Replaced by Structural Analogs in Research and Industrial Applications

Substituting this compound with a generic analog—such as N-(thiophen-2-ylmethyl)cyclohexanamine (CAS 51305-86-3) or 4,4-dimethylcyclohexanamine (CAS 20615-18-3)—is not scientifically valid due to the synergistic and non-additive effects of the 4,4-dimethyl and N-thiophen-2-ylmethyl substituents. The 4,4-dimethyl substitution imposes a conformational lock on the cyclohexane ring, which influences the spatial orientation of the amine and thiophene moieties, while the thiophene ring contributes unique π-electron density and metal-coordination capacity . These features collectively modulate lipophilicity, electronic properties, and binding interactions in ways that are not replicated by either substituent alone [1].

Removing 4,4-dimethyl group restores ring-flipping dynamics, potentially shifting target binding profiles.

Non-thiophene analogs lack sulfur coordination and π-stacking capacity, impairing metal-chelate or receptor interactions.

Tertiary amine derivatives lose the hydrogen bond donor, which is critical for σ1 receptor affinity according to SAR studies.

• [1] Oberdorf, C., Schepmann, D., Vela, J. M., Buschmann, H., Holenz, J., & Wünsch, B. (2012). Thiophene bioisosteres of spirocyclic σ receptor ligands: Relationships between substitution pattern and σ receptor affinity. Journal of Medicinal Chemistry, 55(11), 5350–5360. View Source

Quantitative Differentiation Guide: 4,4-Dimethyl-N-(thiophen-2-ylmethyl)cyclohexan-1-amine vs. Closest Analogs

Enhanced Conformational Rigidity: 4,4-Dimethyl vs. Unsubstituted Cyclohexylamine Core

The 4,4-dimethyl substitution eliminates ring-flipping dynamics of the cyclohexane core, locking it into a single chair conformation. This contrasts sharply with N-(thiophen-2-ylmethyl)cyclohexanamine (CAS 51305-86-3), which exists as a dynamic equilibrium of two interconverting chair conformers. The entropic penalty for binding is therefore reduced, and the spatial presentation of the pharmacophoric elements is fixed .

Conformational Flexibility

Class-level inference

1 stable conformer vs 2 interconverting

Supports assay reproducibility through reduced entropic penalty

Theoretical conformational analysis; class-level inference

Evidence Dimension	Conformational flexibility (number of stable chair conformers accessible at 25°C)
Target Compound Data	1 (conformationally locked)
Comparator Or Baseline	N-(thiophen-2-ylmethyl)cyclohexanamine: 2 (interconverting)
Quantified Difference	Reduction from 2 to 1 stable conformers
Conditions	Theoretical conformational analysis based on geminal dimethyl substitution on cyclohexane rings

Why This Matters

Conformational locking reduces entropic penalties upon target binding and increases the probability of achieving a bioactive conformation, directly impacting assay reproducibility and lead optimization success rates.

Modulated Lipophilicity (cLogP) Relative to Non-Dimethylated and Non-Thiophene Analogs

The presence of both the 4,4-dimethyl group and the thiophene ring results in a balanced lipophilicity profile that is distinct from its analogs. Predicted cLogP values indicate that the target compound is more lipophilic than N-(thiophen-2-ylmethyl)cyclohexanamine but less lipophilic than purely aliphatic 4,4-dimethylcyclohexanamine derivatives, positioning it in an optimal range for passive membrane permeability while mitigating excessive hydrophobicity .

Lipophilicity (cLogP)

Cross-study comparable

~4.1 vs ~3.3 / 2.7

Balanced permeability-solubility profile

Predicted values; experimental confirmation advised

Evidence Dimension	Calculated partition coefficient (cLogP)
Target Compound Data	~4.1 (predicted)
Comparator Or Baseline	N-(thiophen-2-ylmethyl)cyclohexanamine: ~3.3; 4,4-dimethylcyclohexanamine: ~2.7
Quantified Difference	ΔcLogP ≈ +0.8 vs. non-dimethylated analog; +1.4 vs. non-thiophene analog
Conditions	Predicted using standard computational models (e.g., ChemAxon, ACD/Labs) for neutral species

Why This Matters

Lipophilicity directly influences passive membrane permeability, solubility, and non-specific protein binding. This balanced profile supports better developability in cell-based assays compared to analogs that are either too hydrophilic or too hydrophobic.

Increased Molecular Weight and Steric Bulk vs. Unsubstituted Cyclohexylamine Core

The target compound has a molecular weight of 223.38 g/mol, which is 28.05 g/mol (+14.4%) greater than N-(thiophen-2-ylmethyl)cyclohexanamine (MW 195.33 g/mol) and 96.15 g/mol (+75.6%) greater than 4,4-dimethylcyclohexanamine (MW 127.23 g/mol) . This increased bulk and mass can fill deeper hydrophobic pockets and enhance van der Waals interactions, but may reduce passive diffusion rates. The difference is quantifiable and directly impacts binding site complementarity.

Molecular Weight

Direct comparison

223.38 vs 195.33 (Δ +28.05)

Enhances van der Waals complementarity

Intermediate MW compatible with lead-like space

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	223.38
Comparator Or Baseline	N-(thiophen-2-ylmethyl)cyclohexanamine: 195.33; 4,4-dimethylcyclohexanamine: 127.23
Quantified Difference	ΔMW = +28.05 (14.4% increase) vs. N-(thiophen-2-ylmethyl)cyclohexanamine; +96.15 (75.6% increase) vs. 4,4-dimethylcyclohexanamine
Conditions	Calculated from molecular formulas C13H21NS, C11H17NS, and C8H17N respectively

Why This Matters

Molecular weight is a critical parameter in lead optimization, influencing permeability, solubility, and target binding. The intermediate MW of this compound positions it favorably within Lipinski's Rule of Five space for oral bioavailability while providing enhanced target complementarity relative to smaller analogs.

Retained Hydrogen Bond Donor Capacity vs. Tertiary Amine Analogs

As a secondary amine, this compound retains one hydrogen bond donor (HBD), in contrast to tertiary amine derivatives such as N-cyclohexyl-N,N-bis(thiophen-2-ylmethyl)amine which have zero HBDs . In class-level studies on thiophene-containing σ receptor ligands, the presence of a basic amine with HBD capacity was essential for high-affinity binding to the σ1 receptor, with removal or alkylation leading to a >100-fold loss in affinity [1].

H-Bond Donor Count

Class-level inference

1 HBD vs 0 for tertiary amine

Preserves target engagement capacity

Secondary amine essential for σ1 receptor affinity

Evidence Dimension	Hydrogen bond donor count
Target Compound Data	1 (secondary amine)
Comparator Or Baseline	N-cyclohexyl-N,N-bis(thiophen-2-ylmethyl)amine: 0 (tertiary amine)
Quantified Difference	ΔHBD = +1
Conditions	Structural analysis based on molecular formula and substitution pattern

Why This Matters

Hydrogen bond donors are critical for specific target engagement and influence aqueous solubility. Retaining this functionality while introducing the 4,4-dimethyl group preserves key interaction capacity while modulating conformational and lipophilic properties.

• [1] Oberdorf, C., Schepmann, D., Vela, J. M., Buschmann, H., Holenz, J., & Wünsch, B. (2012). Thiophene bioisosteres of spirocyclic σ receptor ligands: Relationships between substitution pattern and σ receptor affinity. Journal of Medicinal Chemistry, 55(11), 5350–5360. View Source

Optimal Research and Industrial Application Scenarios for 4,4-Dimethyl-N-(thiophen-2-ylmethyl)cyclohexan-1-amine

Conformationally Constrained Scaffold for σ1 Receptor Ligand Design

The 4,4-dimethyl substitution enforces a single chair conformation, which is advantageous for designing σ1 receptor ligands where a defined spatial orientation of the basic amine and hydrophobic thiophene moiety is critical for high-affinity binding. Class-level SAR studies on thiophene-containing σ ligands demonstrate that electron density on the thiophene ring and proper amine positioning are key determinants of affinity . Researchers developing novel σ1 ligands should prioritize this compound over the flexible N-(thiophen-2-ylmethyl)cyclohexanamine to reduce conformational entropy and improve binding reproducibility.

Balanced Lipophilicity Scaffold for CNS Penetration Studies

With a predicted cLogP of ~4.1, this compound falls within the optimal range (1–4) for blood-brain barrier permeability while avoiding the excessive hydrophobicity (cLogP >5) that can lead to high plasma protein binding and poor metabolic stability . This balanced lipophilicity profile, combined with a molecular weight of 223.38 g/mol, makes it a superior starting point for CNS drug discovery campaigns compared to the more hydrophilic N-(thiophen-2-ylmethyl)cyclohexanamine (cLogP ~3.3) or the purely aliphatic 4,4-dimethylcyclohexanamine (cLogP ~2.7).

Metal Coordination Complexes in Catalysis or Bioinorganic Chemistry

The thiophene sulfur atom and secondary amine nitrogen provide dual coordination sites for transition metals, a feature absent in non-thiophene analogs such as 4,4-dimethylcyclohexanamine. This dual-site capability enables the formation of chelate complexes with enhanced stability, which are valuable in homogeneous catalysis and bioinorganic probes. The conformational lock imposed by the 4,4-dimethyl group further preorganizes the ligand geometry, potentially leading to more predictable and reproducible metal complex structures compared to flexible analogs .

Application

Selection Property

Validation Focus

σ1 receptor ligand SAR studies

Conformationally locked amine-thiophene geometry

Binding affinity and entropic penalty

CNS permeability research models

Predicted moderate lipophilicity (drug-like range)

Permeability assay correlation

Transition metal chelation studies

Dual N,S donor sites with preorganized geometry

Chelate stability and structural reproducibility